Cas no 133506-57-7 (2-Propanol,1-phenoxy-3-[(1-phenyl-1H-tetrazol-5-yl)thio]-)

• Product Name: 2-Propanol,1-phenoxy-3-[(1-phenyl-1H-tetrazol-5-yl)thio]-
• CAS No: 133506-57-7
• MF: C₁₆H₁₆N₄O₂S
• MW: 328.388841629028
• CID: 214991
• PubChem ID: 3077108
• Update Time: 2025-04-19

2-Propanol,1-phenoxy-3-[(1-phenyl-1H-tetrazol-5-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-phenoxy-3-[(1-phenyl-1H-tetrazol-5-yl)thio]-
• 1-phenoxy-3-(1-phenyltetrazol-5-yl)sulfanyl-propan-2-ol
• 1-phenoxy-3-(1-phenyltetrazol-5-yl)sulfanylpropan-2-ol
• 1-Phenoxy-3-((1-phenyl-1H-tetrazol-5-yl)thio)-2-propanol
• 1-phenoxy-3-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]propan-2-ol
• 2-Propanol, 1-phenoxy-3-((1-phenyl-1H-tetrazol-5-yl)thio)-
• AKOS024405186
• 133506-57-7
• DTXSID50928164
• 1-PHENOXY-3-((1-PHENYL-1H-TETRAAZOL-5-YL)THIO)-2-PROPANOL

• Inchi： 1S/C16H16N4O2S/c21-14(11-22-15-9-5-2-6-10-15)12-23-16-17-18-19-20(16)13-7-3-1-4-8-13/h1-10,14,21H,11-12H2
• InChI Key： SQJDUZFJPBJXGL-UHFFFAOYSA-N
• SMILES： S(C1=NN=NN1C1C=CC=CC=1)CC(COC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 328.09958
• Monoisotopic Mass: 328.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 564.3°Cat760mmHg
• Flash Point: 295.1°C
• Refractive Index: 1.662
• PSA: 73.06